(2-Methylpiperidin-1-yl)-(6-methylpyridin-2-yl)methanone
Catalog No.
S7772497
CAS No.
M.F
C13H18N2O
M. Wt
218.29 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
(2-Methylpiperidin-1-yl)-(6-methylpyridin-2-yl)methanone
IUPAC Name
(2-methylpiperidin-1-yl)-(6-methylpyridin-2-yl)methanone
Molecular Formula
C13H18N2O
Molecular Weight
218.29 g/mol
InChI
InChI=1S/C13H18N2O/c1-10-6-5-8-12(14-10)13(16)15-9-4-3-7-11(15)2/h5-6,8,11H,3-4,7,9H2,1-2H3
InChI Key
IYQOXGBQNVBZID-UHFFFAOYSA-N
SMILES
CC1CCCCN1C(=O)C2=CC=CC(=N2)C
Canonical SMILES
CC1CCCCN1C(=O)C2=CC=CC(=N2)C
2-MPM is commonly used in scientific research as a starting material for the synthesis of various organic compounds. It can also be used as a key intermediate in the synthesis of pharmaceuticals and agrochemicals.
(2-Methylpiperidin-1-yl)-(6-methylpyridin-2-yl)methanone, also known as MPM or 2-MPM, is a chemical compound with the molecular formula C13H18N2O. It belongs to the class of ketone chemicals and is commonly used in scientific research as a starting material for the synthesis of various organic compounds.
2-MPM is a white crystalline powder that is soluble in organic solvents such as ethanol, methanol, and chloroform. It has a melting point of 74-77°C and a boiling point of 308°C. The chemical structure of 2-MPM consists of a pyridine ring and a piperidine ring that are linked by a carbonyl group.
2-MPM can be synthesized through a stepwise process involving the condensation of 2-methylpyridine-6-carboxaldehyde with 1-methylpiperidin-2-one in the presence of sodium ethoxide. The resulting product is then purified through column chromatography. The purity and identity of 2-MPM can be confirmed using various analytical techniques such as NMR spectroscopy and mass spectrometry.
Nuclear magnetic resonance (NMR) spectroscopy is commonly used to confirm the structure and purity of 2-MPM. Mass spectrometry can also be used to determine the molecular weight of the compound. Other techniques such as infrared spectroscopy and elemental analysis can provide additional information on the chemical properties of 2-MPM.
2-MPM has shown potential as a therapeutic agent for various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has been found to have inhibitory effects on enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the pathogenesis of Alzheimer's disease. 2-MPM has also been shown to have anti-cancer properties by inducing apoptosis in cancer cells.
Studies have shown that 2-MPM has low toxicity and is generally safe for use in scientific experiments at the appropriate concentration. However, it is important to handle 2-MPM with caution as it can be harmful if ingested or comes into contact with skin or eyes.
Research on 2-MPM is ongoing, with many studies focusing on its potential as a therapeutic agent for various diseases. In addition, there is ongoing research on the synthesis of novel compounds using 2-MPM as a starting material.
The potential applications of 2-MPM are vast, with implications in various fields of research and industry. In the pharmaceutical industry, it could be used to synthesize new and more effective therapeutic agents. In the agrochemical industry, it could be used to develop safer and more effective pesticides.
One limitation of 2-MPM is its low solubility in water, which can limit its potential applications in biological and medical research. Future research could focus on developing new synthetic routes to increase the solubility of 2-MPM in water. Other potential areas of research include the synthesis of new and more potent therapeutic agents and the development of more efficient and environmentally friendly processes for the synthesis of organic compounds.
In conclusion, 2-MPM is a versatile chemical compound with many potential applications in scientific research and industry. Its physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety, applications in scientific experiments, current state of research, potential implications, and limitations and future directions have been thoroughly discussed. With ongoing research, the future of 2-MPM and its implications in various fields of research and industry are promising.
In conclusion, 2-MPM is a versatile chemical compound with many potential applications in scientific research and industry. Its physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety, applications in scientific experiments, current state of research, potential implications, and limitations and future directions have been thoroughly discussed. With ongoing research, the future of 2-MPM and its implications in various fields of research and industry are promising.
XLogP3
2.3
Hydrogen Bond Acceptor Count
2
Exact Mass
218.141913202 g/mol
Monoisotopic Mass
218.141913202 g/mol
Heavy Atom Count
16
Dates
Last modified: 01-05-2024
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